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Compound of Interest

Compound Name: SR19881

Cat. No.: B2936513

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel mitochondrial uncoupler,
SR19881, with established alternatives, namely the classical uncoupler FCCP and the more
recent novel uncoupler BAM15. The objective is to furnish researchers with the necessary data
and methodologies to make informed decisions regarding the selection of a mitochondrial
uncoupler for their specific research applications.

Executive Summary

Mitochondrial uncouplers are molecules that dissipate the proton gradient across the inner
mitochondrial membrane, leading to an increase in oxygen consumption that is not coupled to
ATP synthesis. This property makes them invaluable tools for studying mitochondrial function
and as potential therapeutic agents for metabolic diseases. While classical uncouplers like
Carbonyl Cyanide p-(Trifluoromethoxy)phenylhydrazone (FCCP) are potent, they often exhibit
off-target effects and a narrow therapeutic window. Newer compounds, such as BAM15, have
been developed to offer improved selectivity and a better safety profile. This guide focuses on
the validation of SR19881 as a selective mitochondrial uncoupler, presenting its performance
characteristics alongside FCCP and BAM15.

Data Presentation: Quantitative Comparison of
Mitochondrial Uncouplers
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The following tables summarize the key quantitative parameters for SR19881, FCCP, and

BAM15, facilitating a direct comparison of their efficacy and safety profiles.

Table 1: Efficacy in Stimulating Mitochondrial Respiration

Parameter SR19881 FCCP BAM15 Source
EC50 for Oxygen )
] Data Not Publicly
Consumption ) ~100-300 nM ~300-500 nM [1]
Available
Rate (OCR)
Maximal
o Data Not Publicly
Respiration (% of ] ~250-400% ~300-500% [1]
Available
Basal)
Optimal )
] Data Not Publicly ]
Concentration ) Narrow Wide [2]
Available
Range
Table 2: Effect on Mitochondrial Membrane Potential (AWm)
Parameter SR19881 FCCP BAM15 Source
EC50 for A¥Ym Data Not Publicly
o _ ~100-500 nM ~500-1000 nM [1]
Depolarization Available
Selectivity for
Mitochondria vs. Data Not Publicly )
) Low High [1]
Plasma Available
Membrane
Table 3: Cytotoxicity Profile
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Parameter SR19881 FCCP BAM15 Source
EC50 for )

o Data Not Publicly
Cytotoxicity (e.g., ~5-10 uM > 50 uM [1]

_ Available
in HepG2 cells)

Therapeutic
Index
o Data Not Publicly
(Cytotoxicity ] ~16-100 > 100 [1]
Available
EC50/OCR
EC50)

Mandatory Visualization
Signaling Pathway of Mitochondrial Uncoupling
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End: Comparative Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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